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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851 Get Quote

Proper disposal of 3-Methylchromone is critical to ensure laboratory safety and environmental

compliance. As a substance classified with specific health hazards, it requires management as

regulated chemical waste. Adherence to institutional and federal guidelines is mandatory to

mitigate risks to personnel and the environment.

Immediate Safety and Hazard Assessment
Before handling 3-Methylchromone for disposal, it is essential to be aware of its associated

hazards. This substance is categorized as an irritant and is harmful if swallowed.

Hazard Profile of 3-Methylchromone

Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin Irritation H315 Causes skin irritation [2]

Eye Irritation H319
Causes serious eye

irritation
[2]

Specific target organ

toxicity
H335

May cause respiratory

irritation

Note: Hazard codes are based on 3-Methylchromone and closely related derivatives.
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Step-by-Step Disposal Protocol
The disposal of 3-Methylchromone must be handled through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor. Do not dispose

of this chemical in the regular trash or down the sanitary sewer.

1. Waste Collection and Segregation

Designate a Waste Container: Use a dedicated, compatible container for collecting 3-
Methylchromone waste. The container must be in good condition, with no leaks or rust, and

have a secure, screw-on cap. Plastic bottles are often preferred over glass when chemical

compatibility is not an issue.

Segregate Waste: Do not mix 3-Methylchromone with incompatible waste streams. Store

waste containers according to their hazard class (e.g., flammable, corrosive, toxic).

2. Labeling the Hazardous Waste Container Proper labeling is a critical regulatory requirement.

The container must be labeled with a hazardous waste tag as soon as waste is added.

The label must include the words "Hazardous Waste".

Write out the full chemical name: "3-Methylchromone". Do not use abbreviations or

chemical formulas.

List the quantity or concentration of the waste. For mixtures, every component must be

listed.

Include the date of waste generation and the location (e.g., building, room number).

Provide the name and contact information of the Principal Investigator or responsible party.

3. Storage of Chemical Waste

Location: Store the waste container in a designated satellite accumulation area near the

point of generation.

Containment: Keep the container sealed at all times, except when adding waste. It is best

practice to use secondary containment to prevent spills.
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Volume Limits: Be aware of institutional limits on the volume of hazardous waste that can be

accumulated (e.g., typically no more than 55 gallons).

4. Arranging for Disposal

Once the waste container is full or the experiment is complete, submit a request for waste

pickup to your institution's EHS office. This is often done by submitting a completed

hazardous waste form.

Do not move hazardous waste from its accumulation area; trained EHS personnel will handle

transportation.

5. Disposal of Empty Containers Containers that held 3-Methylchromone are also considered

hazardous waste until properly decontaminated.

Triple Rinsing: To render an empty container non-hazardous, it must be triple-rinsed with a

suitable solvent that can remove the chemical residue.

Collect Rinsate: The first rinseate (and for highly toxic chemicals, the first three) must be

collected and disposed of as hazardous waste.

Final Disposal: After triple-rinsing and air-drying, completely deface or remove the original

chemical label. The clean, de-labeled container can then typically be disposed of in the

regular trash or recycled, based on institutional policy.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-
Methylchromone.
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Collect rinsate as hazardous waste.
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leak-proof container with a

secure lid.

No (Bulk Waste)
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container in regular trash
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End of Process
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Affix 'Hazardous Waste' label.
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(full name, date, PI, etc.).
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no longer being generated.
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Yes

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Methylchromone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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